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Compound of Interest

Compound Name: S 1360

Cat. No.: B1680365

Identifying "S 1360" is the critical first step for ensuring laboratory safety, as this designation
can refer to at least two distinct chemical entities with vastly different properties and handling
requirements: the highly reactive inorganic compound Calcium Phosphide (UN/NA 1360) and
the research-grade biochemical Cariporide (SML1360). This guide provides essential,
immediate safety and logistical information for both substances, tailored for researchers,
scientists, and drug development professionals.

Section 1: Calcium Phosphide (UN/NA 1360)

Calcium phosphide is a red-brown crystalline solid or grey granular lump that poses a
significant hazard due to its violent reaction with water, producing highly toxic and
spontaneously flammable phosphine gas.[1] Strict adherence to safety protocols is paramount
when handling this substance.

Personal Protective Equipment (PPE)

Proper personal protective equipment is non-negotiable when working with Calcium
Phosphide. The following table summarizes the required PPE:
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PPE Category Specific Requirements

Eye/Face Protection Tightly fitting safety goggles or a face shield.

Chemical-resistant gloves (consult manufacturer
_ . for specific material compatibility), flame-
Skin Protection
retardant lab coat, and closed-toe shoes. Full

protective clothing may be required.[2][3]

A NIOSH-approved respirator with appropriate
cartridges for phosphine gas is essential,
) ) especially in case of a spill or when ventilation is
Respiratory Protection ) ] ]
inadequate.[4] A self-contained breathing
apparatus (SCBA) should be used in emergency

situations.[2]

Operational Plan: Handling and Storage

Handling:

All handling of Calcium Phosphide must be conducted in a well-ventilated fume hood.

Use non-sparking tools to prevent ignition of phosphine gas.

Avoid contact with water, moisture, and acids at all times.

Keep containers tightly closed when not in use.
Storage:

o Store in a cool, dry, well-ventilated area away from water, moisture, and incompatible
materials such as strong oxidizing agents and acids.

o Containers should be clearly labeled and stored in a designated area for reactive chemicals.

Disposal Plan

Spills: In the event of a spill, evacuate the area immediately. Do NOT use water to clean up the
spill. Cover the spill with dry sand, soda ash, or lime and place it in a sealed container for
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disposal.
Waste:

» Dispose of Calcium Phosphide as hazardous waste in accordance with all local, state, and
federal regulations.

o Contact a licensed professional waste disposal service.

e Do not dispose of in regular trash or pour down the drain.

Emergency Procedures

Emergency Scenario First Aid Measures

Move the victim to fresh air immediately. If
) breathing is difficult, administer oxygen. If
Inhalation ) ) ] o
breathing has stopped, give artificial respiration.

Seek immediate medical attention.

Brush off any solid material. Immediately flush
) the skin with copious amounts of water for at
Skin Contact . .
least 15 minutes. Remove contaminated

clothing. Seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact ) )

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Logical Relationship: Calcium Phosphide and Water

The primary hazard associated with Calcium Phosphide is its reaction with water. This
relationship can be visualized as a simple workflow leading to a hazardous outcome.
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Calcium Phosphide reaction with water.

Section 2: Cariporide (SML1360)

Cariporide is a selective inhibitor of the Na+/H+ exchanger isoform 1 (NHE1) and is primarily
used in biomedical research, particularly in studies related to cardioprotection and cancer.
While significantly less hazardous than Calcium Phosphide, proper laboratory procedures are
still necessary.

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling Cariporide in a laboratory

setting:
PPE Category Specific Requirements
Eye/Face Protection Safety glasses with side shields.

) ] Laboratory coat and chemical-resistant gloves
Skin Protection o
(e.g., nitrile).

Generally not required when handled in a well-
Respiratory Protection ventilated area. A dust mask may be used for

handling fine powders.

Operational Plan: Handling and Storage

Handling:

e Handle in a well-ventilated area.
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e Avoid generating dust.

¢ Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.

Storage:

» Store in a tightly sealed container in a cool, dry place.

e Recommended storage temperature is typically -20°C for long-term stability.

Disposal Plan

Spills: For small spills, sweep up the solid material, taking care to minimize dust generation,
and place it in a sealed container for disposal.

Waste:

» Dispose of Cariporide and any contaminated materials as chemical waste in accordance with
institutional and local regulations.

o Consult your institution's environmental health and safety office for specific guidance.

Signaling Pathway: Cariporide's Mechanism of Action

Cariporide's primary mechanism of action is the inhibition of the Na+/H+ exchanger 1 (NHE1).
This has implications for intracellular pH and ion concentrations, which are relevant in both
cardiac ischemia and cancer.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Cell Membrane

hibits

Na*/H* Exchanger 1 (NHE1)

~ -
~ ~—_
~ -~
~o ~—_
-

~
\\

= -~ .
Exchanges for ~ ~~([leadsto = TT=~___ contributes to
\\ §§§§§

-~
-~
-~
~

Induction of Apoptosis
(in cancer cells)

Cardioprotection
(in ischemia)

Click to download full resolution via product page

Mechanism of action of Cariporide.

Experimental Protocol: Apoptosis Assay Using Annexin

V Staining

Cariporide's pro-apoptotic effects in cancer cells can be assessed using an Annexin V assay.

The following is a general protocol.

1. Cell Culture and Treatment:

» Plate cancer cells (e.g., breast cancer cell line MCF-7) in a 6-well plate and allow them to

adhere overnight.

o Treat the cells with varying concentrations of Cariporide (e.g., 10 uM, 25 uM, 50 uM) and a

vehicle control (e.g., DMSO) for 24-48 hours.

2. Cell Harvesting and Staining:

 After treatment, collect both adherent and floating cells.
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e Wash the cells with cold phosphate-buffered saline (PBS).
e Resuspend the cells in 1X Annexin V binding buffer.

e Add Annexin V-FITC and Propidium lodide (PI) to the cell suspension and incubate in the
dark for 15 minutes at room temperature.

3. Flow Cytometry Analysis:

e Analyze the stained cells using a flow cytometer.

e Annexin V-positive, Pl-negative cells are considered early apoptotic.

e Annexin V-positive, Pl-positive cells are considered late apoptotic or necrotic.

4. Data Analysis:

Quantify the percentage of apoptotic cells in each treatment group compared to the control.

Experimental Workflow: Apoptosis Assay

The workflow for a typical apoptosis assay with Cariporide is outlined below.
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Workflow for an apoptosis assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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